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Compound of Interest

Compound Name: Alarin

Cat. No.: B10822591 Get Quote

This guide provides comprehensive safety protocols and logistical information for handling the

neuropeptide Alarin. The following procedures are based on established best practices for

handling peptides in a laboratory setting. Given that specific hazard data for Alarin is not fully

established, it should be treated as a potentially hazardous chemical, with all necessary

precautions taken to avoid inhalation, ingestion, and contact with skin and eyes.

Alarin Properties
While a comprehensive safety data sheet (SDS) for Alarin is not readily available, its known

biological and physical properties can help inform safe handling practices.
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Property Description

Biological Activity

Alarin is a 25-amino acid neuropeptide involved

in various physiological processes. It exhibits

potent, dose-dependent vasoconstrictor and

anti-edema activity.[1][2][3] It also demonstrates

antimicrobial properties, particularly against

Gram-negative bacteria like E. coli.[2][4]

Additionally, Alarin is implicated in the regulation

of food intake, body weight, and reproductive

hormone secretion.[4][5]

Physical Form
Alarin is typically supplied as a lyophilized

(freeze-dried) white powder.[2]

Storage

Lyophilized Alarin should be stored in a freezer

at or below -20°C in a tightly sealed container,

protected from light.[2][6][7] Reconstituted Alarin

solutions should be used immediately or

aliquoted and stored at -20°C or colder for short-

term use.[8][9] Repeated freeze-thaw cycles

should be avoided.[9]

Purity
Typically provided with a purity of >95% as

determined by HPLC.

Molecular Weight Approximately 2894.29 g/mol .[2]

Chemical Formula C₁₂₇H₂₀₅N₄₃O₃₅[2]

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted for specific laboratory tasks to determine if

additional PPE is required. The following table summarizes the recommended PPE for handling

Alarin.
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles

Required for protection against

dust particles from the

lyophilized powder and

splashes from solutions. Must

meet appropriate national

standards (e.g., ANSI Z87.1).

Face Shield

Recommended in addition to

safety goggles when there is a

significant risk of splashing,

such as during initial

reconstitution of the lyophilized

powder or during transfer of

larger volumes of solution.

Hand Protection Chemical-Resistant Gloves

Disposable nitrile gloves are

recommended. Gloves should

be inspected for tears or holes

before use and changed

immediately after known or

suspected contact with Alarin.

Body Protection Laboratory Coat

A standard, button-down lab

coat is the minimum

requirement to protect clothing

and skin from potential

contamination.

Respiratory Protection Respirator / Dust Mask

Recommended when weighing

or otherwise handling the

lyophilized powder to prevent

inhalation of fine particles. The

type of respirator should be

selected based on a risk

assessment.

General Attire Long Pants & Closed-Toe

Shoes

Required minimum attire for

working in any laboratory
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where hazardous materials are

handled.

Operational Plan: Handling and Storage
Proper handling and storage procedures are critical to maintain the integrity of Alarin and to

ensure the safety of laboratory personnel.

Receiving and Storage of Lyophilized Alarin
Inspection: Upon receipt, inspect the vial for any damage.

Storage: Store the lyophilized peptide in a freezer at or below -20°C in a dark, dry place.[2]

[6][7]

Reconstitution of Lyophilized Alarin
Equilibration: Before opening, allow the vial of lyophilized Alarin to warm to room

temperature in a desiccator to prevent condensation, as the powder can be hygroscopic.[8]

[10]

Preparation: Perform reconstitution in a designated clean area, such as a laminar flow hood

or a designated portion of the lab bench.

Solvent Addition: Add the appropriate sterile solvent (e.g., sterile water, buffer) slowly and

gently down the side of the vial.[10]

Dissolution: Gently swirl or rock the vial to dissolve the peptide. Avoid vigorous shaking,

which can cause aggregation or degradation of the peptide.[10][11]

Aliquoting: For storage, it is recommended to aliquot the reconstituted peptide solution into

single-use volumes to avoid repeated freeze-thaw cycles.[9]

Storage of Solution: Store aliquots at -20°C or colder.[8][9]

Experimental Use
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Designated Area: Handle all Alarin solutions in a designated and clearly marked area of the

laboratory.

Avoid Contamination: Use fresh, sterile pipette tips, tubes, and other equipment for each use

to prevent cross-contamination.

Labeling: Clearly label all tubes and containers with the peptide name, concentration, and

date of preparation.

Spill Management
In the event of a spill, follow these procedures:

Alert Personnel: Immediately alert others in the vicinity.

Evacuate: If the spill is large or involves a significant amount of powder, evacuate the

immediate area.

Don PPE: Before cleaning, don the appropriate PPE, including a respirator for powder spills.

Containment: For liquid spills, contain the spill using absorbent pads. For powder spills,

gently cover with a damp paper towel to avoid creating dust.

Cleanup:

Liquid Spill: Absorb the spill with absorbent material.

Powder Spill: Carefully wipe up the dampened powder.

Decontamination: Clean the spill area with a suitable laboratory disinfectant or an enzymatic

detergent.[12] A 10% bleach solution followed by a water rinse can also be effective for

surface decontamination.[13]

Disposal: Place all contaminated materials (absorbent pads, paper towels, gloves, etc.) into

a sealed bag and dispose of it as hazardous chemical waste.

Disposal Plan
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All waste contaminated with Alarin must be treated as hazardous chemical waste and

disposed of according to institutional and local regulations.[14]

Solid Waste: Collect all solid waste that has come into contact with Alarin, such as used

vials, pipette tips, and contaminated gloves, in a designated and clearly labeled hazardous

waste container.[14]

Liquid Waste: Collect all unused Alarin solutions and other contaminated liquids in a

separate, sealed, and clearly labeled hazardous waste container.[14]

Do Not Pour Down the Drain: Never dispose of Alarin solutions down the sink.[14]

EHS Consultation: Consult with your institution's Environmental Health and Safety (EHS)

department for specific disposal protocols.

Visual Workflow for Safe Handling of Alarin
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Caption: Workflow for the safe handling of Alarin from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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